Cas no 58032-65-8 (2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid)

• Product Name: 2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid
• CAS No: 58032-65-8
• MF: C₈H₈O₇
• MW: 216.144923210144
• CID: 383207
• PubChem ID: 289358
• Update Time: 2025-04-19

2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid
• 2-(3-acetyloxy-2,5-dioxooxolan-3-yl)acetic acid
• CITRIC ACID ANHYDRIDE ACETATE
• 2-Acetoxy-propan-1,2,3-tricarbonsaeure-1,2-anhydrid
• 2-acetoxy-propane-1,2,3-tricarboxylic acid-1,2-anhydride
• anhydroacetylcitric acid
• NSC-151091
• 58032-65-8
• NSC151091
• 2-(3-Acetoxy-2,5-dioxotetrahydrofuran-3-yl)acetic acid
• [3-(ACETYLOXY)-2,5-DIOXOOXOLAN-3-YL]ACETIC ACID
• AKOS027324567
• SCHEMBL5067143
• DTXSID90302464

• Inchi： 1S/C8H8O7/c1-4(9)15-8(2-5(10)11)3-6(12)14-7(8)13/h2-3H2,1H3,(H,10,11)
• InChI Key： NZWRMXCRZDAECH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C(=O)OC(C1)=O)CC(=O)O

Computed Properties

• Exact Mass: 216.02700
• Monoisotopic Mass: 216.02700259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.97000
• LogP: -0.76350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives